Cas no 62403-25-2 (Thiophene, 2-(bromomethyl)-3-phenyl-)

• Product Name: Thiophene, 2-(bromomethyl)-3-phenyl-
• CAS No: 62403-25-2
• MF: C₁₁H₉BrS
• MW: 253.158160924911
• CID: 446007
• PubChem ID: 12323232
• Update Time: 2025-04-19

Thiophene, 2-(bromomethyl)-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• Thiophene, 2-(bromomethyl)-3-phenyl-
• 2-(bromomethyl)-3-phenylthiophene
• DTXSID50488935
• 62403-25-2

• Inchi： 1S/C11H9BrS/c12-8-11-10(6-7-13-11)9-4-2-1-3-5-9/h1-7H,8H2
• InChI Key： PESWMVOMFSXZOB-UHFFFAOYSA-N
• SMILES： BrCC1=C(C=CS1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 251.96087
• Monoisotopic Mass: 251.96083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• PSA: 0